![molecular formula C21H21F4NO2 B6004254 {3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol](/img/structure/B6004254.png)
{3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is known for its ability to modulate certain biological pathways, making it a promising candidate for drug development. In
Mechanism of Action
The mechanism of action of {3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol involves its ability to modulate certain biological pathways. Specifically, the compound has been shown to inhibit the activity of an enzyme called monoamine oxidase-B (MAO-B), which is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B, this compound can increase the levels of dopamine in the brain, which is beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it is known that the compound can modulate certain biological pathways, which can have a range of effects on the body. In addition to its potential therapeutic applications, the compound may also have other biochemical and physiological effects that are yet to be discovered.
Advantages and Limitations for Lab Experiments
One of the main advantages of {3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol for lab experiments is its potential therapeutic applications. The compound can be used to study the mechanisms of neurological disorders such as Parkinson's disease and Alzheimer's disease. However, there are also limitations to using this compound in lab experiments. For example, the synthesis method is complex and may not be accessible to all researchers. In addition, the compound may have side effects that need to be considered in lab experiments.
Future Directions
There are several future directions for the study of {3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol. One area of research is in the development of new drugs for the treatment of neurological disorders. The compound has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Another area of research is in the study of the biochemical and physiological effects of the compound. By understanding how this compound modulates certain biological pathways, researchers may be able to develop new treatments for a range of diseases. Finally, there is a need for further research into the synthesis method of the compound, as well as its potential limitations and side effects.
Synthesis Methods
The synthesis of {3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol involves several steps. The starting material is 4-(trifluoromethyl)benzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-fluorobenzylamine to form the intermediate product. The final step involves the reduction of the intermediate product with sodium borohydride to yield this compound.
Scientific Research Applications
{3-(2-fluorobenzyl)-1-[4-(trifluoromethyl)benzoyl]-3-piperidinyl}methanol has been the subject of several scientific studies due to its potential therapeutic applications. One of the main areas of research is in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound has been shown to modulate certain biological pathways that are involved in these diseases, making it a promising candidate for drug development.
Properties
IUPAC Name |
[3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F4NO2/c22-18-5-2-1-4-16(18)12-20(14-27)10-3-11-26(13-20)19(28)15-6-8-17(9-7-15)21(23,24)25/h1-2,4-9,27H,3,10-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDJHDXOPBRDBJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F)(CC3=CC=CC=C3F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F4NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.